Cas no 89898-86-2 (5-Nitrophthalazine)

• Product name: 5-Nitrophthalazine
• CAS No: 89898-86-2
• MF: C₈H₅N₃O₂
• MW: 175.1442
• MDL: MFCD08236796
• CID: 721032
• PubChem ID: 11105874

5-Nitrophthalazine Chemical and Physical Properties

Names and Identifiers

• 5-Nitrophthalazine
• Phthalazine, 5-nitro-
• 89898-86-2
• Z1198176685
• AKOS006285517
• MFCD08236796
• 5-nitro-phthalazine
• DTXSID00455354
• A860989
• AB44035
• NWASGBYNFZVASN-UHFFFAOYSA-N
• SCHEMBL922796
• DS-10214
• EN300-175179
• 5-Nitro-Phthalazin

• MDL： MFCD08236796
• Inchi： InChI=1S/C8H5N3O2/c12-11(13)8-3-1-2-6-4-9-10-5-7(6)8/h1-5H
• InChI Key： NWASGBYNFZVASN-UHFFFAOYSA-N
• SMILES： [O-][N+](=O)C1=C2C=NN=CC2=CC=C1

Computed Properties

• Exact Mass: 175.03800
• Monoisotopic Mass: 175.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.437
• Boiling Point: 421.5°C at 760 mmHg
• Flash Point: 208.731°C
• Refractive Index: 1.695
• PSA: 71.60000
• LogP: 2.06120

5-Nitrophthalazine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

5-Nitrophthalazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 5-Nitrophthalazine

5-Nitrophthalazine (CAS No. 89898-86-2): An Overview of Its Properties, Applications, and Recent Research

5-Nitrophthalazine (CAS No. 89898-86-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a phthalazine core with a nitro group substituted at the 5-position. The 5-nitrophthalazine molecule is of particular interest due to its potential applications in various industries, including the development of new materials and the synthesis of pharmaceuticals.

The chemical structure of 5-nitrophthalazine is defined by its molecular formula C₁₀H₆N₂O₂. The presence of the nitro group imparts specific electronic and chemical properties to the molecule, making it a valuable intermediate in synthetic pathways. The phthalazine core, a fused bicyclic heterocycle, contributes to the compound's stability and reactivity, which are crucial for its diverse applications.

In recent years, 5-nitrophthalazine has been extensively studied for its potential in the development of new materials. One notable application is in the synthesis of polymeric materials with enhanced mechanical and thermal properties. The nitro group in 5-nitrophthalazine can undergo reduction reactions to form amino derivatives, which can then be polymerized to create materials with tailored properties. These materials have found applications in areas such as electronics, coatings, and composites.

Another area where 5-nitrophthalazine has shown promise is in the field of pharmaceutical research. The compound's unique structure and electronic properties make it an attractive candidate for the synthesis of novel drugs. Recent studies have explored the use of 5-nitrophthalazine derivatives as potential therapeutic agents for various diseases. For example, a study published in the *Journal of Medicinal Chemistry* reported that certain 5-nitrophthalazine derivatives exhibited potent anti-inflammatory and anti-cancer activities. These findings highlight the potential of 5-nitrophthalazine as a lead compound for drug discovery.

The synthesis of 5-nitrophthalazine typically involves multi-step processes that start from readily available starting materials. One common synthetic route involves the nitration of phthalazine using a mixture of nitric and sulfuric acids. This reaction selectively introduces the nitro group at the 5-position, yielding high yields of pure 5-nitrophthalazine. The purity and yield of the product can be further optimized by adjusting reaction conditions such as temperature, concentration, and reaction time.

In addition to its synthetic applications, 5-nitrophthalazine has been studied for its photophysical properties. Research has shown that 5-nitrophthalazine exhibits strong absorption in the visible region of the electromagnetic spectrum, making it a promising candidate for use in photovoltaic devices and other optoelectronic applications. The ability to fine-tune the electronic properties of 5-nitrophthalazine through chemical modifications opens up new possibilities for developing advanced materials with tailored optical characteristics.

The environmental impact of 5-nitrophthalazine is also an important consideration. While the compound itself is not classified as hazardous under current regulations, its production and use should be conducted with appropriate safety measures to minimize any potential risks. Environmental studies have shown that proper waste management and disposal practices can effectively mitigate any adverse effects associated with the use of 5-nitrophthalazine.

In conclusion, 5-Nitrophthalazine (CAS No. 89898-86-2) is a versatile chemical compound with a wide range of applications in materials science and pharmaceutical research. Its unique molecular structure and electronic properties make it an attractive candidate for developing new materials and synthesizing novel drugs. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.